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Compound of Interest

Compound Name: FG 7142

Cat. No.: B1662930 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like FG 7142 are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of FG 7142, a notable benzodiazepine inverse agonist. Adherence to these guidelines

is critical for minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the inherent characteristics

of FG 7142. It is an anxiogenic and proconvulsant agent, and direct contact should be avoided.

[1][2] Always handle this compound within a certified chemical fume hood. Personal Protective

Equipment (PPE), including but not limited to safety goggles, a lab coat, and chemical-resistant

gloves, is mandatory. In case of exposure, refer to the following immediate actions:

Skin Contact: Wash the affected area thoroughly with soap and water. If irritation or a rash

develops, seek medical attention.[3]

Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for

breathing.[3]

Eye Contact: Should eye irritation occur, persist in seeking medical advice or attention.[3]

Step-by-Step Disposal Protocol for FG 7142
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The disposal of FG 7142, as with many research chemicals, must be conducted in accordance

with institutional, local, and national regulations for hazardous waste. The following steps

provide a general framework for its proper disposal:

Waste Identification and Segregation:

All materials contaminated with FG 7142, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must

be treated as hazardous chemical waste.

Never mix FG 7142 waste with other waste streams unless compatibility has been

confirmed. Incompatible waste mixing can lead to dangerous chemical reactions.

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be made of a material compatible with the chemical properties of FG 7142
and any solvents used.

The label should prominently display "Hazardous Waste," the full chemical name "FG
7142," and any associated hazard symbols (e.g., toxic).

Waste Accumulation:

Store the hazardous waste container in a designated, secure, and well-ventilated area,

away from general laboratory traffic.

Keep the waste container closed at all times, except when adding waste.

Do not accumulate more than 10 gallons of hazardous waste within the laboratory.[4]

Disposal of Empty Containers:

For containers that held FG 7142, the first rinse with a suitable solvent must be collected

and disposed of as hazardous waste.[4]

If the compound is considered highly toxic (a common characteristic of potent neuroactive

agents), the first three rinses must be collected as hazardous waste.[4] After thorough
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rinsing and air-drying, the container can be disposed of as non-hazardous waste, provided

all chemical residues have been removed.

Arranging for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[4]

Provide the EHS office with a complete inventory of the waste container's contents.

Never dispose of FG 7142 or its contaminated materials down the drain, in the regular

trash, or by evaporation.[4]

Quantitative Data Summary for FG 7142
For ease of reference, the following table summarizes key quantitative data for FG 7142.

Property Value Source

Molecular Weight 225.25 g/mol [5]

Solubility in 1eq. HCl 16.89 mg/mL (75 mM) [5]

Solubility in DMSO 22.52 mg/mL (100 mM) [5]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[6]

Storage (Solid) -20°C [1][7]

Stability (Solid) ≥ 4 years [1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of FG 7142.
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Start: FG 7142 Waste Generated

Identify as Hazardous Waste

Segregate from other waste streams

Place in a labeled, sealed hazardous waste container

Is it an empty FG 7142 container?

Rinse container (collect first 1-3 rinses as hazardous waste)

Yes

Store waste container in a designated secure area

No

Dispose of rinsed container as non-hazardous waste Contact Environmental Health & Safety (EHS) for pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of FG 7142 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1662930?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/29183/fg-7142
https://en.wikipedia.org/wiki/FG-7142
https://assets.cpg-europe.com/cms/ressources/4254_ed13007b-7875-4bb1-89dc-2925720fe4a4/Carbothane%20133%20HB%20Safety%20Data%20Sheet%20Part%20B%20(en-GB).pdf?download=true
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.tocris.com/products/fg-7142_0554
https://www.medchemexpress.com/fg-7142.html
https://www.biocrick.com/FG-7142-BCC6694.html
https://www.biocrick.com/FG-7142-BCC6694.html
https://www.benchchem.com/product/b1662930#fg-7142-proper-disposal-procedures
https://www.benchchem.com/product/b1662930#fg-7142-proper-disposal-procedures
https://www.benchchem.com/product/b1662930#fg-7142-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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